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Compound of Interest

Compound Name: Monobutyltin oxide

Cat. No.: B1276338

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of monobutyltin oxide
(MBTO), a versatile organotin compound with significant applications in various industrial and
research settings. This document details its commercial availability, purity grades, and the
experimental protocols for its synthesis and analysis, offering valuable information for
professionals in drug development, materials science, and chemical synthesis.

Commercial Availability and Purity Grades

Monobutyltin oxide is commercially available from a range of chemical suppliers, catering to
different research and industrial needs. The purity of MBTO is a critical parameter for its
application, particularly in sensitive areas such as catalysis and pharmaceutical intermediate
synthesis. The following table summarizes the purity specifications from various commercial
sources.
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. Product . e
Supplier Purity Specification CAS Number
Name/Grade

Tin content: 54.80 —
) ] 59.50 %Chlorine
Vesta Chemicals ViaCat 4100 2273-43-0
content: <1.00

%Volatility: <1.00 %

CP Lab Safety Monobutyltin Oxide Sn 56.5%+0.5% 2273-43-0
Zhishang Chemical Monobutyltin Oxide Purity: 99.0% min 2273-43-0
Unnamed (from ) ) Sn: 55.56%Cl: -

Butyl Stannoic Acid ] Not specified
Patent) 0.4%Purity: 99.3%

Tokyo Chemical ) )
Monobutyltin Oxide Assay: 65.0t0 73.6 %  2273-43-0
Industry

It is important to note that "purity” can be defined by different metrics, including the percentage
of the main component or the content of key elements like tin. Researchers should consult the
suppliers' technical data sheets for detailed impurity profiles.

Experimental Protocols

The synthesis and analysis of monobutyltin oxide involve specific chemical procedures. The
following sections detail common experimental methodologies.

Synthesis of Monobutyltin Oxide

A prevalent method for synthesizing monobutyltin oxide involves the hydrolysis of
monobutyltin trichloride under alkaline conditions.[1] A typical laboratory-scale synthesis is as
follows:

e Reaction Setup: A solution of sodium carbonate (Na2CO3) in water is prepared in a reaction
vessel. Ammonia water is added, and the solution is heated to 50°C.

» Addition of Precursor: Monobutyltin trichloride is slowly added dropwise to the heated
alkaline solution.[2] The reaction is maintained at a constant temperature for approximately 2
hours.
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» Washing and Filtration: After the reaction is complete, the resulting solid monobutyltin
oxide is filtered. The filter cake is washed with water, typically at a temperature of 50-60°C,
to remove impurities.

e Drying: The washed product is dried under vacuum to yield the final monobutyltin oxide
powder.[1]

Analytical Methods for Purity Assessment

The purity of monobutyltin oxide can be assessed using various analytical techniques.[3]
These methods are crucial for quality control and for ensuring the material meets the
specifications for its intended application.

o Chromatographic Techniques: High-performance liquid chromatography (HPLC) and gas
chromatography (GC) are powerful methods for separating and quantifying monobutyltin
oxide from related organotin compounds and other impurities.[3]

e Mass Spectrometry (MS): When coupled with chromatography (e.g., GC-MS), mass
spectrometry provides definitive identification of the compound and its impurities based on
their mass-to-charge ratio.[3]

o Elemental Analysis: The tin content is a key parameter for monobutyltin oxide and can be

determined by techniques such as inductively coupled plasma optical emission spectrometry

(ICP-OES) or atomic absorption spectroscopy (AAS).

Visualizing the Synthesis and Quality Control
Workflow

The following diagrams illustrate the key stages in the production and quality assurance of
monobutyltin oxide.
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Caption: A generalized workflow for the synthesis of monobutyltin oxide.
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Caption: Quality control workflow for monobutyltin oxide analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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